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Compound of Interest

Compound Name: Isocycloseram

Cat. No.: B6618531 Get Quote

An In-depth Technical Guide to Isocycloseram (CAS Number: 2061933-85-3)

Abstract
Isocycloseram is a novel, broad-spectrum insecticide and acaricide belonging to the

isoxazoline chemical class.[1][2][3] It is distinguished by its unique mode of action, targeting the

gamma-aminobutyric acid (GABA) receptor at a site distinct from other insecticides like fiproles

and cyclodienes.[3][4] This technical guide provides a comprehensive overview of

Isocycloseram's physicochemical properties, mechanism of action, detailed experimental

protocols for its analysis, and a summary of its toxicological profile, intended for researchers,

scientists, and professionals in drug and pesticide development.

Physicochemical Properties
Isocycloseram is an off-white, solid powder with a sweetish odor at room temperature. It is a

diastereoisomeric mixture, primarily composed of 80-100% of the (5S,4R)-isomer, which is the

most active, and 0-20% of the (5R,4R), (5R,4S), and (5S,4S) isomers. The compound exhibits

very low water solubility but is soluble in several organic solvents. Its high log KOW value

indicates a potential for bioaccumulation in fatty matrices. Key physicochemical data are

summarized in the table below.

Table 1: Physicochemical Properties of Isocycloseram
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Property Value Source(s)

CAS Number 2061933-85-3

Molecular Formula C₂₃H₁₉Cl₂F₄N₃O₄

Molecular Weight 548.3 g/mol

IUPAC Name

Mixture of 80–100% 4-[(5S)-5-

(3,5-dichloro-4-fluorophenyl)-5-

(trifluoromethyl)-4,5-dihydro-

1,2-oxazol-3-yl]-N-[(4R)-2-

ethyl-3-oxo-1,2-oxazolidin-4-

yl]-2-methylbenzamide and

20–0% of the (5R,4R), (5R,4S)

and (5S,4S) isomers.

Appearance
Off-white solid powder with a

sweetish odor.

Melting Point

138.9 °C (Pure Active

Ingredient, 98.4% purity) 135.3

°C (Technical Grade, 96.9%

purity)

Boiling Point

Decomposes from ~178 °C

(Technical Grade) to ~212 °C

(Pure).

Water Solubility 1.2 mg/L at 20 °C.

Organic Solvent Solubility

Dichloromethane: 400 g/L

Acetone: 270 g/L Ethyl

acetate: 190 g/L Methanol: 75

g/L Toluene: 33 g/L n-Octanol:

17 g/L Hexane: 39 mg/L

Partition Coefficient (log Kₒw)
5.0 (at 20°C, Pure) 4.9 (at

25°C, Technical Grade)

Vapor Pressure <6.2 x 10⁻⁶ Pa at 20-25 °C.
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Dissociation Constant (pKa)
No dissociation observed

between pH 2 and 12.

Mechanism of Action
Isocycloseram is classified by the Insecticide Resistance Action Committee (IRAC) in Group

30 as a GABA-gated chloride channel allosteric modulator. Its mechanism of action involves

the non-competitive antagonism of the invertebrate GABA receptor.

Signaling Pathway
Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the insect

central nervous system. When GABA binds to its receptor, it opens a chloride ion (Cl⁻) channel,

leading to an influx of chloride ions. This hyperpolarizes the neuron, making it less likely to fire

an action potential, thus inhibiting nerve impulses.

Isocycloseram acts by binding to a unique site on the GABA receptor, distinct from the binding

sites of GABA itself, fiproles, or cyclodienes. This allosteric binding locks the receptor in a non-

conducting state, preventing the influx of chloride ions even when GABA is present. The

disruption of inhibitory signaling leads to uncontrolled neuronal firing, hyperexcitation of the

nervous system, paralysis, and ultimately, the death of the insect.
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Caption: Mechanism of action of Isocycloseram on the GABA receptor.

Experimental Protocols
Determination of Isocycloseram by HPLC
This protocol outlines the determination of Isocycloseram by reversed-phase high-

performance liquid chromatography (HPLC) with UV detection.

Objective: To quantify the concentration of Isocycloseram in a sample.

Principle: The sample is dissolved in acetonitrile, separated on a C18 column, and detected by

a UV spectrophotometer at 265 nm. Quantification is achieved using an external standard.

Apparatus:

High-Performance Liquid Chromatograph with a UV spectrophotometric detector.

Injection system capable of injecting 5 µL.
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Stainless steel column (100 x 4.6 mm i.d.) packed with Kinetex C18, 2.6 µm, or equivalent.

Ultrasonic bath.

Volumetric flasks (50 mL, 100 mL).

Syringe filters (PTFE, 0.45 µm).

Reagents:

Acetonitrile (HPLC grade).

Isocycloseram reference standard.

Procedure:

Chromatographic Conditions:

Column Temperature: 40 °C

Mobile Phase: Water / Acetonitrile / Methanol = 25/50/25 (v/v/v)

Flow Rate: 1.0 mL/min

Detector Wavelength: 265 nm

Injection Volume: 5 µL

Approximate Retention Time: 5.3 min

Calibration Solution Preparation:

Accurately weigh (to the nearest 0.1 mg) 45–55 mg of Isocycloseram reference standard

into a 100 mL volumetric flask.

Add approximately 60 mL of acetonitrile and sonicate for 5 minutes or until fully dissolved.

Cool to ambient temperature and dilute to volume with acetonitrile.
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Pipette 10.0 mL of this solution into a 50 mL volumetric flask and dilute to volume with

acetonitrile.

Filter through a 0.45 µm PTFE filter if necessary. Prepare in duplicate (Solutions CA and

CB).

Sample Preparation (Technical Grade):

Accurately weigh (to the nearest 0.1 mg) 45–55 mg of the sample into a 100 mL

volumetric flask.

Follow the same dissolution and dilution steps as for the calibration solution. Prepare in

duplicate (Solutions SA and SB).

Determination:

Inject 5 µL of calibration solution CA until the response factors of two consecutive

injections differ by less than 1%.

Inject solution CB; the response factor should not deviate by more than 5% from CA.

Inject 5 µL of each sample solution (SA, SB) and record the peak areas.

Residue Analysis in Cabbage and Soil by QuEChERS-
HPLC
This protocol describes the extraction and cleanup of Isocycloseram residues from vegetable

and soil matrices for HPLC analysis.

Objective: To determine Isocycloseram residue levels in cabbage and soil.

Principle: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is used

to extract the analyte with acetonitrile, followed by a cleanup step using dispersive solid-phase

extraction (d-SPE) for the cabbage matrix. The soil extract does not require the cleanup step.

Apparatus:

Homogenizer.
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Centrifuge.

HPLC system as described in Protocol 3.1.

Reagents:

Acetonitrile (HPLC grade).

C18 and graphitized carbon black (GCB) sorbents for d-SPE.

Procedure:

Extraction:

Homogenize a representative sample of cabbage or soil.

Weigh a subsample into a centrifuge tube.

Add acetonitrile as the extraction solvent.

Shake vigorously to ensure thorough extraction.

Centrifuge to separate the solid and liquid phases.

Cleanup (Cabbage Matrix Only):

Take an aliquot of the acetonitrile supernatant from the cabbage extract.

Add C18 and GCB sorbents to the aliquot.

Vortex to mix, then centrifuge to pellet the sorbents.

The resulting supernatant is ready for HPLC analysis.

Analysis:

Analyze the final extracts (cleaned for cabbage, direct for soil) using the HPLC method

detailed in Protocol 3.1.
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Average recoveries for this method have been reported in the range of 91.81–109.95% for

cabbage and 89.89–104.08% for soil.

Experimental Workflows
HPLC Analysis Workflow
The logical flow for quantifying Isocycloseram via HPLC is depicted below.
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Caption: General workflow for HPLC analysis of Isocycloseram.
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In-Vivo Metabolism Study Workflow
The following diagram illustrates a generalized workflow for studying the metabolism of

Isocycloseram in a model organism, such as a rat.
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Caption: Workflow for an Isocycloseram metabolism study.
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Toxicological Summary
A comprehensive set of toxicological studies has been conducted for Isocycloseram. It

exhibits very low acute oral toxicity in mammals. It is not considered to be genotoxic based on

in-vitro and in-vivo tests. The primary target organs identified in repeat-dose oral studies in rats

were the testes, epididymides, and liver.

Table 2: Summary of Toxicological Endpoints for Isocycloseram

Study Type Species Result Source(s)

Acute Oral Toxicity Rat LD₅₀ > 5000 mg/kg bw

Acute Dermal Toxicity Rat
Low toxicity (Category

IV)

Acute Inhalation

Toxicity
Rat

Low toxicity (Category

IV)

Skin Irritation Rabbit Not an irritant

Eye Irritation Rabbit Slightly irritating

Skin Sensitization -
Potential to be a skin

sensitizer

Genotoxicity In-vitro & In-vivo

Negative results;

unlikely to be

genotoxic

Neurotoxicity Rat

No evidence of

neurotoxicity up to the

highest doses tested.

Developmental

Toxicity
Rat

NOAEL (fetal) = 7.5

mg/kg bw/day

Reproductive Toxicity Rat
Target organs: testes

and liver.

Chronic Toxicity (2-

year)
Rat

No evidence of

carcinogenicity.
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Conclusion
Isocycloseram is a potent isoxazoline insecticide with a novel mode of action that makes it a

valuable tool for managing a broad spectrum of pests, particularly where resistance to other

insecticide classes is a concern. Its physicochemical properties, characterized by low water

solubility and high lipophilicity, influence its environmental behavior and formulation

requirements. The analytical methods detailed herein provide robust means for its

quantification in various matrices. While toxicological assessments indicate low acute toxicity,

they also highlight specific target organs in chronic exposure scenarios, underscoring the

importance of appropriate handling and risk assessment. This guide provides foundational

technical information for professionals working with this active ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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